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For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCSs) represent a cutting-edge class of targeted therapeutics,
combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic
drugs. The linker molecule, which connects the antibody to the cytotoxic payload, is a critical
component that dictates the stability, solubility, pharmacokinetics, and efficacy of the ADC.
CbzNH-PEG3-CH2CH2NH2 is a heterobifunctional linker containing a carbobenzyloxy (Chz)-
protected amine, a triethylene glycol (PEG3) spacer, and a terminal primary amine. This linker
offers a versatile platform for the development of ADCs with favorable biopharmaceutical
properties.

The PEG3 spacer enhances the hydrophilicity of the ADC, which can improve its solubility and
reduce aggregation, particularly when working with hydrophobic payloads.[1][2] This increased
solubility can lead to a higher drug-to-antibody ratio (DAR) without compromising the stability of
the conjugate.[3][4] The PEG linker can also create a "hydration shell" around the payload,
shielding it from the microenvironment, which can prolong the ADC's circulation half-life and
reduce immunogenicity.[5]

This document provides detailed application notes and protocols for the use of CbzNH-PEG3-
CH2CH2NH2 in the development of ADCs.
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Physicochemical Properties of CbhzNH-PEG3-
CH2CH2NH2

A clear understanding of the linker's properties is essential for its effective application.

Property Value Source
CAS Number 863973-20-0

Molecular Formula C16H26N20s5

Molecular Weight 326.39 g/mol

Appearance Pale yellow oily liquid

Purity =95%

Soluble in water, DMSO, and

Solubility
other polar organic solvents

Application in ADC Development: A Two-Step
Conjugation Strategy

A common and effective method for constructing ADCs using CbzNH-PEG3-CH2CH2NH2
involves a two-step process. This strategy allows for controlled conjugation and purification of
intermediates, leading to a more homogeneous final product. The overall workflow is as
follows:

o Payload-Linker Conjugation: The cytotoxic payload is first conjugated to the primary amine of
the CbzNH-PEG3-CH2CH2NH2 linker.

» Antibody-Payload Conjugation: The Cbz protecting group on the linker is removed, and the
newly exposed amine is then conjugated to the antibody.
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Step 1: Payload-Linker Conjugation

Step 2: Antibody Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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